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Compound of Interest

Compound Name: BMS-986020 sodium

Cat. No.: B10815114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the proper

disposal of BMS-986020 sodium, a high-affinity lysophosphatidic acid receptor 1 (LPA1)

antagonist used in research. Given the absence of a specific Safety Data Sheet (SDS), this

compound and its waste products must be handled as hazardous chemical waste. Adherence

to these procedural steps is critical for ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties Summary
A clear understanding of the chemical and physical properties of BMS-986020 sodium is

fundamental to safe handling and disposal. The following table summarizes key quantitative

data.

Property Value Source

Molecular Formula C₂₉H₂₅N₂NaO₅ [1]

Molecular Weight 504.51 g/mol [1]

Solubility in DMSO ~150 mg/mL (~297.32 mM) [1][2]

Solubility in Water < 0.1 mg/mL (insoluble) [1]
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This protocol outlines the necessary steps for the safe disposal of BMS-986020 sodium and its

experimental waste.

Step 1: Waste Identification and Segregation
Treat as Hazardous Waste: In the absence of a specific SDS, all waste containing BMS-
986020 sodium, including pure compound, solutions, and contaminated materials, must be

treated as hazardous chemical waste.

Segregate Waste Streams:

Solid Waste: Collect unused or expired BMS-986020 sodium powder in its original

container or a clearly labeled, sealed, and compatible waste container.

Liquid Waste (DMSO Solutions): Solutions of BMS-986020 sodium in DMSO should be

segregated as flammable or organic solvent waste. Do not mix with aqueous waste.

Contaminated Labware: Disposable items such as pipette tips, gloves, and empty vials

that have come into contact with BMS-986020 sodium should be collected in a

designated, sealed hazardous waste bag or container.

Step 2: Waste Container Labeling and Storage
Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "BMS-986020 sodium," and the type of hazard (e.g., "Toxic,"

"Flammable" for DMSO solutions). If in a mixture, list all components and their approximate

percentages.

Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are sealed and stored in secondary containment to prevent spills.

Store away from incompatible materials. For example, keep flammable liquid waste

separate from acids and bases.

Step 3: Disposal Procedure
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Contact Environmental Health and Safety (EHS): Do not attempt to dispose of BMS-986020
sodium waste through standard laboratory drains or regular trash. Contact your institution's

EHS office to arrange for the collection and disposal of the hazardous waste.

Follow Institutional Procedures: Adhere to your institution's specific procedures for

hazardous waste pickup. This typically involves completing a hazardous waste disposal form

detailing the contents of the waste containers.

Professional Disposal: The waste will be handled and disposed of by a licensed hazardous

waste management company in accordance with all local, state, and federal regulations.

Experimental Workflow and Disposal Decision-
Making
The following diagrams illustrate the general experimental workflow involving BMS-986020
sodium and the logical steps for determining the proper disposal route.
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Caption: Experimental Workflow and Waste Management for BMS-986020 Sodium.
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Caption: Disposal Decision Logic for BMS-986020 Sodium Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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